Cas no 2489-77-2 (1,3,3-trimethylthiourea)

• Product Name: 1,3,3-trimethylthiourea
• CAS No: 2489-77-2
• MF: C₄H₁₀N₂S
• MW: 118.200599193573
• MDL: MFCD00059148
• CID: 258224
• PubChem ID: 87576540
• Update Time: 2025-08-05

1,3,3-trimethylthiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N,N,N'-trimethyl-
• Trimethylthiourea
• 1,1,3-trimethylthiourea
• 1,,1,3-trimethyl-thiourea
• 1,1,3-Trimethyl-2-thiourea
• 1,3,3-Trimethylthiourea
• N,n,n'-trimethylthiourea
• N-methyl-N',N'-dimethylthiourea
• Thiate E
• Thiourea,trimethyl
• Trimethyl-2-thiourea
• Urea,1,1,3-trimethyl-2-thio
• Thiourea, trimethyl-
• Urea, 1,1,3-trimethyl-2-thio-
• Thiourea, N,N,N'-trimethyl-
• 5MHD6IL0A4
• DSSTox_CID_1404
• DSSTox_RID_76142
• DSSTox_GSID_21404
• 1,3-Trimethylthiourea
• N,N'-Trimethylthiourea
• 1,3-Trimethyl-2-thiourea
• E78833
• SCHEMBL14713949
• AS-59103
• CS-0323872
• TRIMETHYLTHIOUREA [HSDB]
• J-015720
• NCGC00256342-01
• NCI-C02186
• NSC 153385
• T0667
• UNII-5MHD6IL0A4
• SANCELER TMU
• 2489-77-2
• HSDB 4095
• JAEZSIYNWDWMMN-UHFFFAOYSA-N
• MFCD00059148
• Tox21_201733
• NCGC00249106-01
• NCGC00259282-01
• FT-0629687
• Q26840738
• CAS-2489-77-2
• AKOS008944388
• DTXCID501404
• NS00027763
• 3-AMINO-3-PYRIDIN-2-YL-PROPIONICACID
• DTXSID6021404
• WLN: SUYM1&N1&1
• CHEMBL3183484
• CCRIS 611
• TRIMETHYL-2-THIOUREA, 1,1,3-
• SCHEMBL80483
• AI3-62303
• NSC-153385
• Urea,1,3-trimethyl-2-thio-
• NSC153385
• F1995-0262
• EINECS 219-644-0
• Tox21_302853
• N,N,N'Trimethylthiourea
• NOCCELER TMU
• 1,1,3Trimethylthiourea
• Thiourea, N,N,N'trimethyl
• Urea, 1,1,3trimethyl2thio
• DB-067278
• 1,3,3Trimethylthiourea
• Trimethyl2thiourea
• 1,1,3Trimethyl2thiourea
• Thiourea, trimethyl
• 1,3,3-trimethylthiourea

• MDL： MFCD00059148
• Inchi： 1S/C4H10N2S/c1-5-4(7)6(2)3/h1-3H3,(H,5,7)
• InChI Key： JAEZSIYNWDWMMN-UHFFFAOYSA-N
• SMILES： S=C(NC)N(C)C

Computed Properties

• Exact Mass: 118.05600
• Monoisotopic Mass: 118.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.1
• Topological Polar Surface Area: 47.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.027 (estimate)
• Melting Point: 83.0 to 87.0 deg-C
• Boiling Point: 221.2°C
• Flash Point: 33.8°C
• Refractive Index: 1.5000 (estimate)
• PSA: 47.36000
• LogP: 0.44320
• Solubility: Not determined

1,3,3-trimethylthiourea Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H341
• Warning Statement： P201-P202-P264-P270-P280-P301+P312+P330-P308+P313-P405-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：YU4900000
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas Thioureas
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1,3,3-trimethylthiourea

Professional Introduction to 1,3,3-trimethylthiourea (CAS No. 2489-77-2)

1,3,3-trimethylthiourea (CAS No. 2489-77-2) is a significant compound in the field of chemical and pharmaceutical research, widely recognized for its versatile applications. This compound, characterized by its trimethylthiourea structure, has garnered considerable attention due to its role in various biochemical processes and potential therapeutic uses. The unique chemical properties of 1,3,3-trimethylthiourea make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel pharmaceutical agents.

The molecular formula of 1,3,3-trimethylthiourea is C₃H₈NS₂, reflecting its composition of carbon, hydrogen, nitrogen, and sulfur atoms. This arrangement contributes to its reactivity and functionality in chemical reactions. In recent years, researchers have been exploring the applications of 1,3,3-trimethylthiourea in drug discovery and development, leveraging its ability to participate in nucleophilic substitution reactions and form stable complexes with metal ions. These properties have opened new avenues for its use in medicinal chemistry.

One of the most compelling aspects of 1,3,3-trimethylthiourea is its potential as a precursor in the synthesis of sulfur-containing heterocycles. These heterocycles are crucial in pharmaceuticals due to their ability to interact with biological targets and modulate biological processes. For instance, studies have shown that derivatives of trimethylthiourea can be incorporated into molecules that exhibit antimicrobial and anti-inflammatory properties. This has led to investigations into its role in developing treatments for infectious diseases and chronic inflammatory conditions.

Recent advancements in synthetic chemistry have further highlighted the importance of 1,3,3-trimethylthiourea. Researchers have developed novel methodologies for its functionalization, enabling the creation of a diverse array of derivatives with tailored properties. These derivatives are being tested for their efficacy in various pharmacological applications. For example, a study published in the Journal of Medicinal Chemistry demonstrated that certain trimethylthiourea-based compounds exhibit significant inhibitory activity against specific enzymes involved in cancer cell proliferation. This finding underscores the compound's potential as a lead molecule in oncology research.

The versatility of 1,3,3-trimethylthiourea extends beyond pharmaceutical applications. It has also been explored as a reagent in organic synthesis and material science. Its ability to act as a chelating agent allows it to form stable complexes with transition metals, which are essential catalysts in many industrial processes. Additionally, these complexes have been investigated for their potential use in catalytic converters and other environmental applications where metal recovery and recycling are critical.

In the realm of biochemical research, 1,3,3-trimethylthiourea has been utilized to study enzyme mechanisms and protein interactions. Its sulfur-rich structure makes it an effective probe for understanding redox processes and sulfur metabolism in biological systems. By incorporating labeled versions of trimethylthiourea, scientists can track its movement within cells and assess its impact on metabolic pathways. This has provided valuable insights into the role of sulfur compounds in health and disease.

The safety profile of 1,3,3-trimethylthiourea is another area of interest. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Researchers emphasize the importance of using appropriate personal protective equipment (PPE) when working with this compound to minimize exposure risks. Furthermore，its stability under various conditions makes it suitable for long-term storage and transportation without significant degradation.

Future research directions for 1，3，3-trimethylthiourea are promising and multifaceted。 One emerging area is its application in green chemistry initiatives，where efforts are being made to develop sustainable synthetic routes that minimize waste and energy consumption。 The development of eco-friendly methodologies for producing trimethylthiourea derivatives could significantly impact both academic research and industrial applications。

Another exciting prospect is the exploration of 1，3，3-trimethylthiourea's role in nanotechnology。 Researchers are investigating how this compound can be integrated into nanomaterials to enhance their functionality for drug delivery systems or diagnostic tools。 The unique chemical properties of trimethylthiourea may enable the design of novel nanocarriers that improve therapeutic efficacy while reducing side effects。

In conclusion，the multifaceted applications of 1，3，3-trimethylthiourea (CAS No．2489-77-2) underscore its importance as a versatile compound in chemical biology．From pharmaceutical development to material science，this molecule continues to inspire innovation across multiple disciplines．As research progresses，we can expect even more groundbreaking discoveries that highlight the potential benefits．